2,2-Difluorobicyclo[1.1.1]pentane-1,3-dicarboxylic acid

• IUPAC Name: 2,2-difluorobicyclo[1.1.1]pentane-1,3-dicarboxylic acid
• InChI: InChI=1S/C7H6F2O4/c8-7(9)5(3(10)11)1-6(7,2-5)4(12)13/h1-2H2,(H,10,11)(H,12,13)
• InChI Key: SEFABKCVCYQVTF-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2(F)F)C(=O)O)C(=O)O
• Molecular Formula: C7H6F2O4
• Molecular Weight: 192.12 g/mol
• CAS No.: 2445791-21-7

Description

2,2-Difluorobicyclo[1.1.1]pentane-1,3-dicarboxylic acid is a chemical compound that has been the subject of various studies. It is a type of polyhalogenated bicyclo[1.1.1]pentane-1,3-dicarboxylic acid. This compound has two fluorine atoms and is part of a class of compounds known as bicyclo[1.1.1]pentanes.

Synthesis Analysis

The synthesis of this compound involves a highly selective radical chlorination. This process is combined with radical hydrodechlorination by TMS3SiH. The result is four new bicyclo[1.1.1]pentane cages carrying two fluorine and one to three chlorine atoms in bridge positions.

Molecular Structure Analysis

The exact positions of all halogen atoms in this compound have been confirmed by X-ray diffraction. This confirms the presence of two fluorine atoms and up to three chlorine atoms in the structure.

Chemical Reactions Analysis

The compound undergoes a decarboxylative C-N coupling. This is the first successful decarboxylative coupling of BCP-F2 building blocks reported via a photoredox mechanism.

Scientific Research Applications

Synthesis and Structural Analysis

A key focus in the research of 2,2-Difluorobicyclo[1.1.1]pentane-1,3-dicarboxylic acid involves its synthesis and structural analysis. Le et al. (2021) reported the selective radical chlorination of this compound, leading to the formation of new bicyclo[1.1.1]pentane cages with varying halogen atoms. Their study involved extensive DFT calculations and X-ray diffraction for structural confirmation (Le et al., 2021).

Synthesis Methodologies

Another significant aspect of research involves developing synthesis methods for 2,2-Difluorobicyclo[1.1.1]pentanes. Ma et al. (2019) described the first selective synthesis of these compounds via difluorocarbene insertion. This method has potential implications for the synthesis of other substituted bicyclo[1.1.1]pentanes (Ma et al., 2019).

Chemical Reactivity and Applications

Further research by Ma et al. (2021) explored the C(sp2)-C(sp3) coupling reactions using 2,2-difluorobicyclo[1.1.1]pentane building blocks. This study highlighted the utility of these compounds in organic and medicinal chemistry, particularly through the successful application of Barluenga coupling reaction (Ma et al., 2021).

Utility in Medicinal Chemistry

Bychek et al. (2019) developed a practical synthetic approach to difluoro-substituted bicyclo[1.1.1]pentanes. Their work suggested these compounds as potential bioisosteres of the benzene ring in drug discovery, highlighting their relevance in medicinal chemistry (Bychek et al., 2019).

NMR Spectroscopy Applications

Research by Shtarev et al. (2001) on partially bridge-fluorinated dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylates demonstrated the use of NMR spectroscopy in analyzing chemical shifts and coupling constants, providing insights into the electronic structure and strain energies associated with polyfluorination (Shtarev et al., 2001).

Mechanism of Action

Target of Action

It’s known that the compound is used in the synthesis of various bioactive compounds , suggesting that its targets could be diverse depending on the specific derivative synthesized.

Mode of Action

The mode of action of 2,2-Difluorobicyclo[1.1.1]pentane-1,3-dicarboxylic acid involves highly selective radical chlorination . This process, together with radical hydrodechlorination, leads to the formation of new bicyclo[1.1.1]pentane cages carrying two fluorine and one to three chlorine atoms in bridge positions .

Biochemical Pathways

The exact biochemical pathways affected by 2,2-Difluorobicyclo[11The compound’s role in the synthesis of various bioactive compounds suggests that it may influence a range of biochemical pathways depending on the specific derivative synthesized .

Result of Action

The result of the action of this compound is the formation of new bicyclo[1.1.1]pentane cages carrying two fluorine and one to three chlorine atoms in bridge positions . These new compounds could potentially be used in the synthesis of various bioactive compounds .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by the presence of other substances, such as TMS3SiH, which is used in radical hydrodechlorination . .